Cas no 109336-19-8 (L-Homoserine,N-[[(1S)-2,3,4,5-tetrahydro-8,9-dihydroxy-4-oxo-1H-5,10b-diaza-3a-azoniaacephenanthrylen-1-yl]carbonyl]-L-a-aspartyl-D-seryl-L-homoserylglycyl-(3R)-3-hydroxy-D-a-aspartyl-L-seryl-N5-(aminocarbonyl)-D-ornithyl-L-homoseryl-N5-acetyl-N5-hydroxy-D-ornithyl-)

L-Homoserine,N-[[(1S)-2,3,4,5-tetrahydro-8,9-dihydroxy-4-oxo-1H-5,10b-diaza-3a-azoniaacephenanthrylen-1-yl]carbonyl]-L-a-aspartyl-D-seryl-L-homoserylglycyl-(3R)-3-hydroxy-D-a-aspartyl-L-seryl-N5-(aminocarbonyl)-D-ornithyl-L-homoseryl-N5-acetyl-N5-hydroxy-D-ornithyl- structure

109336-19-8 structure

Product Name:L-Homoserine,N-[[(1S)-2,3,4,5-tetrahydro-8,9-dihydroxy-4-oxo-1H-5,10b-diaza-3a-azoniaacephenanthrylen-1-yl]carbonyl]-L-a-aspartyl-D-seryl-L-homoserylglycyl-(3R)-3-hydroxy-D-a-aspartyl-L-seryl-N5-(aminocarbonyl)-D-ornithyl-L-homoseryl-N5-acetyl-N5-hydroxy-D-ornithyl-

CAS No:109336-19-8

MF:C₅₅H₇₉N₁₆O₂₈

MW:1412.306173563

CID:220665

Update Time:2024-03-01

L-Homoserine,N-[[(1S)-2,3,4,5-tetrahydro-8,9-dihydroxy-4-oxo-1H-5,10b-diaza-3a-azoniaacephenanthrylen-1-yl]carbonyl]-L-a-aspartyl-D-seryl-L-homoserylglycyl-(3R)-3-hydroxy-D-a-aspartyl-L-seryl-N5-(aminocarbonyl)-D-ornithyl-L-homoseryl-N5-acetyl-N5-hydroxy-D-ornithyl- Chemical and Physical Properties

Names and Identifiers

- L-Homoserine,N-[[(1S)-2,3,4,5-tetrahydro-8,9-dihydroxy-4-oxo-1H-5,10b-diaza-3a-azoniaacephenanthrylen-1-yl]carbonyl]-L-a-aspartyl-D-seryl-L-homoserylglycyl-(3R)-3-hydroxy-D-a-aspartyl-L-seryl-N5-(aminocarbonyl)-D-ornithyl-L-homoseryl-N5-acetyl-N5-hydroxy-D-ornithyl-
- AzotobactinD
- L-Homoserine,N-[[(1S)-2,3,4,5-tetrahydro-8,9-dihydroxy-4-oxo-1H-5,10b-diaza-3a-azoniaacephenanthrylen-1-yl]carbonyl]-L-a-aspa
- L-Homoserine, N-[[(1S)-2,3,4,5-tetrahydro-8,9-dihydroxy-4-oxo-1H-5,10b-diaza-3a-azoniaacephenanthrylen-1-yl]carbonyl]-L-α-aspartyl-D-seryl-L-homoserylglycyl-(3R)-3-hydroxy-D-α-aspartyl-L-seryl-N5-(aminocarbonyl)-D-ornithyl-L-homoseryl-N5-acetyl-N5-hydroxy-D-ornithyl-
- Inchi： 1S/C55H78N16O28/c1-23(77)70(99)11-3-5-26(44(86)63-29(9-15-74)52(93)94)59-45(87)28(8-14-73)62-43(85)25(4-2-10-57-54(56)97)60-48(90)33(22-76)66-50(92)40(41(83)53(95)96)68-38(80)20-58-42(84)27(7-13-72)61-47(89)32(21-75)65-46(88)30(18-39(81)82)64-49(91)34-6-12-69-51-31(67-55(69)98)16-24-17-36(78)37(79)19-35(24)71(34)51/h16-17,19,25-30,32-34,40-41,72-76,83,99H,2-15,18,20-22H2,1H3,(H18,56,57,58,59,60,61,62,63,64,65,66,67,68,78,80,81,82,84,85,86,87,88,89,90,91,92,93,94,95,96,97,98)/p+1
- InChI Key： JMVZMPZKKIDDOQ-UHFFFAOYSA-O
- SMILES： C(C1CC[N+]2C(=O)NC3=CC4C=C(O)C(O)=CC=4N1C3=2)(=O)NC(CC(=O)O)C(=O)NC(CO)C(=O)NC(CCO)C(=O)NCC(=O)NC(C(O)C(=O)O)C(=O)NC(CO)C(=O)NC(CCCNC(=O)N)C(=O)NC(CCO)C(=O)NC(CCCN(O)C(=O)C)C(=O)NC(C(=O)O)CCO